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Compound of Interest

Compound Name: Colazal

Cat. No.: B10762473 Get Quote

For researchers, scientists, and drug development professionals, the integrity of their work

extends to the responsible management of all laboratory materials, including the disposal of

pharmaceutical products like Colazal (balsalazide disodium). Adherence to proper disposal

protocols is paramount to ensure laboratory safety, environmental protection, and regulatory

compliance. This guide provides essential, step-by-step information for the safe and logistical

handling of Colazal waste.

Core Disposal Procedures for Laboratory Settings
When handling unused, expired, or contaminated Colazal, the primary recommendation is

disposal through a licensed pharmaceutical waste management service. These services are

equipped to handle chemical substances in accordance with federal, state, and local

regulations.

Step-by-Step Disposal Protocol:

Segregation: Immediately segregate expired or unused Colazal from active inventory to

prevent accidental use. Place it in a clearly labeled, dedicated waste container for non-

hazardous pharmaceutical waste.

Consult Safety Data Sheet (SDS): Always refer to the manufacturer's most recent SDS for

Colazal. The SDS provides specific information on handling, hazards, and disposal. The
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SDS for Balsalazide Disodium Capsules recommends incineration at an approved USEPA

incinerator.[1]

Contact a Licensed Waste Hauler: Engage a certified medical or pharmaceutical waste

disposal company.[2] These companies provide appropriate containers and ensure the waste

is transported and disposed of in compliance with all regulations, including those from the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) if

applicable.[2][3]

Packaging for Disposal:

Ensure capsules are in a sealed container to prevent spillage.

Do not mix Colazal with other chemical or biohazardous waste unless explicitly instructed

to do so by the waste management provider.

Documentation: Maintain meticulous records of all disposed pharmaceuticals, including the

name of the drug, quantity, and date of disposal. This documentation is crucial for regulatory

compliance and internal safety audits.

Key Environmental and Safety Considerations:

Avoid Sewering: Do not dispose of Colazal down the sink or toilet.[1] The EPA strongly

discourages the sewering of any pharmaceutical waste to prevent the contamination of water

systems.[1] While balsalazide has a low potential for bioaccumulation, the environmental

impact of its presence in aquatic ecosystems cannot be excluded due to a lack of

comprehensive ecotoxicity data.

Incineration is Preferred: The recommended method of disposal for Colazal is incineration

by a licensed facility.[1] This method ensures the complete destruction of the active

pharmaceutical ingredient (API).

Landfilling as a Last Resort: If incineration is not available, consult with your waste

management provider about compliant landfill options. For household disposal of unused

medicines where take-back programs are unavailable, the FDA recommends mixing the

medication (do not crush capsules) with an unappealing substance like dirt, cat litter, or used

coffee grounds, placing it in a sealed plastic bag, and then in the household trash.[4][5] This
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procedure is intended to make the drug less appealing to children and pets and to prevent

diversion from the trash.

Quantitative Data on Pharmaceutical Disposal
Obtaining precise quantitative data specifically for Colazal disposal in research settings is

challenging. However, broader studies on pharmaceutical waste provide valuable context. The

following table summarizes general findings on pharmaceutical waste generation and disposal

methods.

Metric Finding Source Context

Hazardous Pharmaceutical

Waste

Approximately 15% of waste

generated by healthcare

activities is considered

hazardous material.

World Health Organization

(WHO)

Disposal Practices Variation

Disposal methods for unused

medications vary significantly

by location. A study found that

in Pittsburgh, USA, 35.4% of

respondents disposed of

medication in the toilet, while

in Turin, Italy, 51.2% returned it

to a pharmacy, and in Kobe,

Japan, 82.7% disposed of it in

the trash.

Pilot study on medication

disposal in three cities.[6]

Increase in Pharmaceutical

Waste

A study in New Zealand

showed a roughly fourfold

increase in pharmaceutical

waste returned from

community pharmacies

between 2016 and 2020.

Quantification and composition

of pharmaceutical waste in

New Zealand.[7]
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To further aid in understanding the proper handling and pharmacological context of Colazal,
the following diagrams illustrate the recommended disposal workflow and the drug's

mechanism of action.
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Colazal Disposal Decision Tree for Researchers

Unused/Expired Colazal Identified

Consult Safety Data Sheet (SDS)

Is a Pharmaceutical Take-Back Program or Licensed Hauler Available?

Segregate, Package, and Transfer to Licensed Hauler for Incineration

Yes

No Readily Available Take-Back Program

No

Do NOT Flush or Pour Down Drain

Disposal Complete and Documented

Follow FDA Household Disposal Guidelines:
1. Mix with undesirable substance (e.g., coffee grounds).

2. Place in a sealed bag.
3. Dispose of in trash.
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Colazal (Balsalazide) Mechanism of Action

Balsalazide Disodium (Colazal)
(Prodrug)

Colon

Bacterial Azoreduction

Mesalamine (5-ASA)
(Active Moiety)

4-aminobenzoyl-ß-alanine
(Inert Carrier)

Inhibition of Inflammatory Mediators
(Prostaglandins, Leukotrienes)

Reduced Colonic Inflammation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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